N-[2-(4-acetylpiperazin-1-yl)-3-chlorophenyl]-2-(2-methylphenoxy)acetamide

• Molecular Formula: C21H24ClN3O3
• Molecular Weight: 401.9 g/mol
• IUPAC Name: N-[2-(4-acetylpiperazin-1-yl)-3-chlorophenyl]-2-(2-methylphenoxy)acetamide
• InChI: InChI=1S/C21H24ClN3O3/c1-15-6-3-4-9-19(15)28-14-20(27)23-18-8-5-7-17(22)21(18)25-12-10-24(11-13-25)16(2)26/h3-9H,10-14H2,1-2H3,(H,23,27)
• InChI Key: IEJXIWVMHLXGHF-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1OCC(=O)NC2=C(C(=CC=C2)Cl)N3CCN(CC3)C(=O)C

Description

N-[2-(4-acetylpiperazin-1-yl)-3-chlorophenyl]-2-(2-methylphenoxy)acetamide, also known as MLN8054, is a small molecule inhibitor that targets Aurora A kinase. Aurora A kinase plays a key role in cell division and its overexpression has been linked to various types of cancer. MLN8054 has been studied extensively for its potential use as a cancer treatment.

Mechanism of Action

N-[2-(4-acetylpiperazin-1-yl)-3-chlorophenyl]-2-(2-methylphenoxy)acetamide targets Aurora A kinase, which is a key regulator of cell division. Aurora A kinase is overexpressed in many types of cancer, leading to uncontrolled cell division and tumor growth. N-[2-(4-acetylpiperazin-1-yl)-3-chlorophenyl]-2-(2-methylphenoxy)acetamide inhibits Aurora A kinase, leading to cell cycle arrest and apoptosis (programmed cell death) in cancer cells.
Biochemical and physiological effects:
N-[2-(4-acetylpiperazin-1-yl)-3-chlorophenyl]-2-(2-methylphenoxy)acetamide has been shown to have several biochemical and physiological effects. It induces cell cycle arrest and apoptosis in cancer cells, leading to tumor growth inhibition. N-[2-(4-acetylpiperazin-1-yl)-3-chlorophenyl]-2-(2-methylphenoxy)acetamide also enhances the effectiveness of other cancer treatments, such as radiation therapy and chemotherapy. In addition, N-[2-(4-acetylpiperazin-1-yl)-3-chlorophenyl]-2-(2-methylphenoxy)acetamide has been shown to have minimal toxicity in normal cells.

Advantages and Limitations for Lab Experiments

N-[2-(4-acetylpiperazin-1-yl)-3-chlorophenyl]-2-(2-methylphenoxy)acetamide has several advantages for lab experiments. It is a small molecule inhibitor that can be easily synthesized and purified. It has been extensively studied for its potential use as a cancer treatment, providing a wealth of information on its mechanism of action and biochemical and physiological effects. However, N-[2-(4-acetylpiperazin-1-yl)-3-chlorophenyl]-2-(2-methylphenoxy)acetamide has some limitations for lab experiments. It is not effective against all types of cancer, and its effectiveness can vary depending on the specific cancer cell line being studied.

Future Directions

There are several future directions for research on N-[2-(4-acetylpiperazin-1-yl)-3-chlorophenyl]-2-(2-methylphenoxy)acetamide. One area of research is the development of more potent and selective Aurora A kinase inhibitors. Another area of research is the identification of biomarkers that can predict the effectiveness of N-[2-(4-acetylpiperazin-1-yl)-3-chlorophenyl]-2-(2-methylphenoxy)acetamide in specific types of cancer. Finally, there is a need for clinical trials to evaluate the safety and effectiveness of N-[2-(4-acetylpiperazin-1-yl)-3-chlorophenyl]-2-(2-methylphenoxy)acetamide as a cancer treatment in humans.

Synthesis Methods

The synthesis of N-[2-(4-acetylpiperazin-1-yl)-3-chlorophenyl]-2-(2-methylphenoxy)acetamide involves several steps. The starting material is 2-(2-methylphenoxy)acetic acid, which is converted to the corresponding acid chloride using thionyl chloride. The acid chloride is then reacted with N-(4-acetylpiperazin-1-yl)-3-chlorobenzamide to form the intermediate. The final product is obtained by reacting the intermediate with 2-(2-methylphenoxy)acetic acid in the presence of a base.

Scientific Research Applications

N-[2-(4-acetylpiperazin-1-yl)-3-chlorophenyl]-2-(2-methylphenoxy)acetamide has been extensively studied for its potential use as a cancer treatment. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer. In addition, N-[2-(4-acetylpiperazin-1-yl)-3-chlorophenyl]-2-(2-methylphenoxy)acetamide has been shown to enhance the effectiveness of other cancer treatments, such as radiation therapy and chemotherapy.